Cas no 2167478-10-4 (2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole)

• Product Name: 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole
• CAS No: 2167478-10-4
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 6415043
• PubChem ID: 165518073
• Update Time: 2025-10-23

2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole
• EN300-1269645
• 2167478-10-4

• Inchi： 1S/C8H12BrNOS/c1-3-11-4-7(9)8-10-6(2)5-12-8/h5,7H,3-4H2,1-2H3
• InChI Key： SYVOEKVGKADTBP-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C)=CS1)COCC

Computed Properties

• Exact Mass: 248.98230g/mol
• Monoisotopic Mass: 248.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole

Comprehensive Guide to 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole (CAS 2167478-10-4): Properties, Applications, and Market Insights

The chemical compound 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole (CAS 2167478-10-4) represents an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-ethoxyethyl thiazole derivative combines the unique reactivity of a brominated side chain with the versatile 4-methyl-1,3-thiazole core, making it particularly valuable for synthetic applications. Recent trends in medicinal chemistry show growing interest in such functionalized thiazole compounds, especially as building blocks for drug discovery programs targeting infectious diseases and metabolic disorders.

Structurally, 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole features a thiazole ring substituted at the 2-position with a 1-bromo-2-ethoxyethyl group and at the 4-position with a methyl group. This arrangement provides multiple sites for chemical modification, explaining its popularity in combinatorial chemistry. The presence of both bromine and ethoxy functionalities offers distinct reactivity patterns that synthetic chemists can exploit for creating diverse molecular architectures. Current literature suggests this compound serves as a key intermediate in the synthesis of more complex thiazole-containing pharmaceuticals and crop protection agents.

From a physicochemical perspective, 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole typically appears as a light yellow to amber liquid at room temperature, with moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and acetonitrile. Its molecular weight of 238.15 g/mol and balanced lipophilicity make it particularly suitable for medicinal chemistry applications where membrane permeability is crucial. Researchers frequently inquire about the stability of bromo-ethoxyethyl thiazoles under various conditions, with studies indicating reasonable thermal stability below 150°C but sensitivity to strong nucleophiles due to the reactive bromine substituent.

The synthetic applications of CAS 2167478-10-4 are particularly noteworthy in current drug discovery efforts. Many pharmaceutical companies are exploring thiazole derivatives as potential kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 2-(1-bromo-2-ethoxyethyl) side chain serves as an excellent handle for further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions. Recent patent literature reveals its use in preparing modified thiazole libraries for high-throughput screening against various biological targets. This aligns with the growing demand for diverse heterocyclic scaffolds in fragment-based drug design approaches.

In agrochemical applications, 4-methyl-1,3-thiazole derivatives have demonstrated promising activity as fungicides and insect growth regulators. The bromo-ethoxyethyl modification in this particular compound allows for the development of novel thiazole-based pesticides with improved environmental profiles. Industry experts note increasing research into low-persistence crop protection agents, where such functionalized thiazoles may offer advantages in terms of selective degradation. The compound's potential in creating next-generation agrochemicals makes it a subject of frequent inquiries from agricultural research institutions.

Market analysis indicates steady growth in demand for specialty thiazole intermediates like 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole. Pharmaceutical and agrochemical manufacturers are actively seeking reliable suppliers of this high-purity thiazole derivative, with particular emphasis on consistent quality and scalable production processes. Current pricing trends reflect the compound's status as a value-added chemical intermediate, with costs influenced by bromine availability and synthetic route efficiency. Industry forecasts suggest continued interest in customized thiazole building blocks as drug discovery pipelines expand globally.

From a regulatory standpoint, proper handling procedures should be followed for 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole, including the use of appropriate personal protective equipment. While not classified as hazardous under standard protocols, its bromine-containing structure warrants careful consideration in laboratory settings. Researchers often search for safe handling guidelines for brominated thiazoles, emphasizing the importance of working in well-ventilated areas and avoiding direct contact. Material Safety Data Sheets (MSDS) provide comprehensive information about storage conditions and compatibility considerations for this functionalized heterocyclic compound.

The future research directions for CAS 2167478-10-4 appear promising, with several academic groups investigating its use in click chemistry applications and bioconjugation strategies. The compound's dual functionality makes it attractive for creating molecular probes and diagnostic reagents. Emerging publications highlight its potential in fluorescent labeling and protein modification techniques, areas experiencing rapid growth in biomedical research. These developments position 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole as a versatile tool in both basic research and applied pharmaceutical sciences.

Quality control aspects of 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole production frequently surface in technical discussions. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying the purity and identity of this specialty chemical. Purchasers commonly request information about analytical certificates and stability data, reflecting the compound's use in sensitive applications. Reputable suppliers typically provide detailed characterization data including chromatograms and spectral information to ensure researchers can confidently incorporate this thiazole intermediate into their synthetic workflows.

In conclusion, 2-(1-bromo-2-ethoxyethyl)-4-methyl-1,3-thiazole (CAS 2167478-10-4) represents a valuable heterocyclic building block with diverse applications across pharmaceutical and agrochemical research. Its unique combination of bromine reactivity and thiazole aromaticity continues to inspire innovative synthetic approaches in both academic and industrial settings. As the demand for functionalized heterocycles grows in drug discovery and crop protection, this compound's significance as a versatile chemical intermediate is likely to increase, making it a compound worth watching in specialty chemical markets.